Technical Profile: Molecular Weight and Physical Properties of Acid Blue 5 Hemicalcium
Executive Summary Acid Blue 5 Hemicalcium (C.I. 42052) is a synthetic triarylmethane dye utilized primarily in biochemical research, cosmetic formulations (D&C Blue No.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Acid Blue 5 Hemicalcium (C.I. 42052) is a synthetic triarylmethane dye utilized primarily in biochemical research, cosmetic formulations (D&C Blue No. 8), and industrial dyeing.[1] Characterized by its brilliant greenish-blue emission in aqueous solution, it is the calcium salt of the disulfonated triphenylmethane anion.
Critical Distinction: Researchers must distinguish Acid Blue 5 (C.I. 42052) from the structurally similar Patent Blue V (C.I. 42051, Acid Blue 3). While both are calcium salts of triphenylmethane dyes, Acid Blue 5 contains N-benzyl substituents, whereas Patent Blue V contains N-ethyl substituents. This structural difference alters lipophilicity and protein binding affinity, making them non-interchangeable in sensitive pharmacological applications such as lymphangiography.
Chemical Identity & Stoichiometry[2][3]
The term "hemicalcium" refers to the stoichiometric ratio of calcium ions to dye anions. Since the Acid Blue 5 anion carries a net charge of -1 (internal zwitterion balance), one calcium cation (
) neutralizes two dye anions.
Nomenclature and Identifiers
Parameter
Detail
Common Name
Acid Blue 5 Hemicalcium
Synonyms
C.I. 42052; D&C Blue No. 8; Calcium Salt of Acid Blue 5
CAS Registry Number
3374-30-9
Colour Index (C.I.)
42052
Chemical Class
Triarylmethane (Disulfonated)
Molecular Weight Calculation
The molecular weight is derived from the calcium salt complex
Note: Some sources may list the MW of the free acid (~685 g/mol ) or the "hemi" unit (~704 g/mol ). For quantitative preparation, use the salt dimer weight of 1407.70 g/mol .
Structural Visualization
The following diagram illustrates the stoichiometric relationship and the core chromophore structure.
Caption: Stoichiometric assembly of Acid Blue 5 Hemicalcium. Two mono-anionic dye molecules coordinate with one calcium cation.
Physicochemical Properties[2][3][5][6][7][8]
Solubility Profile
Acid Blue 5 hemicalcium exhibits amphiphilic properties due to the hydrophobic benzyl groups and hydrophilic sulfonate moieties.
Solvent
Solubility
Appearance
Notes
Water
Soluble
Greenish-Blue
High solubility due to sulfonate groups.
Ethanol
Soluble
Light Green
Solvatochromic shift observed.
DMSO
Soluble
Blue
Suitable for stock solutions (>10 mM).
Strong Acid
-
Yellow/Orange
Protonation of the chromophore destroys conjugation.
Redox Potential: ~0.77 V (Reversible redox indicator properties).
Stability[8]
pH Sensitivity: Acts as a pH indicator.
pH < 1.0: Yellow (Protonated form)
pH 3.0–10.0: Blue/Green (Stable Anionic form)
Light Stability: Moderate. Aqueous solutions should be protected from direct light to prevent photodegradation (dealkylation).
Analytical & Experimental Protocols
Quality Control: Identity Verification
To ensure the compound is Acid Blue 5 (C.I. 42052) and not Patent Blue V (C.I. 42051), use High-Performance Liquid Chromatography (HPLC).
HPLC Method Parameters:
Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).
Mobile Phase A: 0.1% Trifluoroacetic acid in Water.
Mobile Phase B: Acetonitrile.
Gradient: 10% B to 90% B over 20 minutes.
Detection: UV-Vis at 630 nm.
Differentiation: Acid Blue 5 (Benzyl) will elute later (higher retention time) than Patent Blue V (Ethyl) due to increased hydrophobicity of the benzyl group.
Stock Solution Preparation
Protocol for 10 mM Stock (10 mL):
Weighing: Calculate mass required.
Note: Adjust for purity (usually ~85% dye content).
Dissolution: Transfer 140.8 mg of powder to a 15 mL conical tube.
Solvent: Add 5 mL DMSO (to ensure complete dissolution of the salt). Vortex for 2 minutes.
Dilution: Bring to final volume (10 mL) with distilled water.
Filtration: Filter through a 0.22 µm PES filter to remove insoluble calcium salts or impurities.
Storage: Aliquot and store at -20°C, protected from light.
Spectral Validation Workflow
Caption: Routine spectral validation workflow to confirm dye identity and concentration.
Permitted: External drugs and cosmetics (in some jurisdictions).[5]
Restricted: Unlike Patent Blue V, Acid Blue 5 is not the standard dye for sentinel lymph node biopsy in humans in many regions (e.g., EU, USA). Researchers developing injectable diagnostics must verify the specific isoform required.
Research Applications
Protein Staining: Binds to basic residues in proteins (Histidine, Lysine, Arginine) under acidic conditions.
Redox Indicator: Used in analytical titrations due to its reversible oxidation/reduction color change.
Photocatalysis: Used as a model pollutant in degradation studies (e.g., Fenton oxidation) to test catalyst efficiency.
References
World Dye Variety. (2012). Acid Blue 5: Properties and Manufacturing Methods.[2][6] Retrieved from
PubChem. (2025). Acid Blue 5 (hemicalcium) - CID 49875666. National Library of Medicine. Retrieved from
MolCore. (2025). Acid Blue 5 (hemicalcium) CAS 3374-30-9.[7] Retrieved from
Sigma-Aldrich. (2025).[8] Patent Blue V Calcium Salt (Distinction Reference). Retrieved from
FDA/Taiwan FDA. (2018). List of Specific Purpose Ingredients in Cosmetic Products (D&C Blue No. 8). Retrieved from
History and development of Acid Blue 5 as a triarylmethane dye
Content Type: Technical Whitepaper Audience: Researchers, Chemical Engineers, and Clinical Pharmacologists Introduction: The Evolution of a Triarylmethane Tracer The history of Acid Blue 5 (commonly referred to in clinic...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Whitepaper
Audience: Researchers, Chemical Engineers, and Clinical Pharmacologists
Introduction: The Evolution of a Triarylmethane Tracer
The history of Acid Blue 5 (commonly referred to in clinical contexts as Patent Blue V or Sulphan Blue ) is a testament to the cross-pollination between industrial textile chemistry and biomedical diagnostics. Originating from the explosion of synthetic dye chemistry in the late 19th century, Acid Blue 5 belongs to the triarylmethane class—a family of dyes characterized by a central carbon atom bonded to three aromatic rings.
While initially synthesized for coloring wool and silk due to its strong affinity for protein fibers, its trajectory shifted in the 20th century. Researchers identified its unique pharmacokinetic property: a high affinity for serum albumin and rapid uptake by the lymphatic system. Today, it serves as a critical tool in oncology for Sentinel Lymph Node (SLN) mapping , guiding surgeons to the first lymph node draining a tumor.
Chemical Identity Matrix
Parameter
Detail
Common Name
Acid Blue 5 / Patent Blue V
IUPAC Name
Calcium salt of [4-[alpha-(4-diethylaminophenyl)-5-hydroxy-2,4-disulfophenylmethylidene]-2,5-cyclohexadien-1-ylidene] diethylammonium hydroxide
pH-sensitive (Blue in basic/neutral; Green/Yellow in acidic)
Chemical Architecture and Synthesis
Structural Analysis
The core of Acid Blue 5 is the triphenylmethane backbone. Its intense blue color arises from the extensive conjugated
-system extending across the aromatic rings and the central carbon.
Chromophore: The quinoid structure formed upon oxidation.
Auxochromes: Diethylamino groups (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
) which donate electrons to the conjugated system, shifting absorption into the visible red spectrum (resulting in a blue appearance).
Solubility: Two sulfonate groups (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
) provide water solubility, essential for biological applications.
Synthesis Pathway
The synthesis of Acid Blue 5 historically follows the condensation of benzaldehyde derivatives with aniline derivatives. A common route involves the condensation of 3-hydroxybenzaldehyde with N-benzyl-N-ethylaniline (or similar tertiary amines), followed by sulfonation and oxidation.
Visualization: Synthesis Logic Flow
Caption: Figure 1.[1] Synthetic route transforming precursors into the chromogenic triarylmethane dye.
Note: This protocol synthesizes the core triarylmethane scaffold. Handling of strong acids and oxidants requires strict safety adherence.
Condensation Phase:
Reagents: Mix 0.1 mol of 3-hydroxybenzaldehyde with 0.2 mol of N,N-diethylaniline (or N-benzyl-N-ethylaniline depending on specific derivative target).
Reaction: Reflux at 100°C for 8–12 hours. The mixture will darken as the Leuco base forms.
Isolation: Neutralize with Sodium Hydroxide (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
) and steam distill to remove unreacted amine. Recrystallize the leuco base from ethanol.
Sulfonation Phase:
Dissolve the dried leuco base in concentrated Sulfuric Acid (
) with 20% Oleum.
Maintain temperature at 40–50°C for 4 hours to introduce sulfonate groups at the ortho positions relative to the central carbon or on the benzyl rings.
Pour onto ice to precipitate the sulfonated leuco acid.
Oxidation Phase (Chromophore Generation):
Dissolve the sulfonated leuco base in a dilute acid solution.
Add a stoichiometric amount of Lead Dioxide (
) or Sodium Dichromate () as the oxidizing agent.
Stir vigorously at room temperature. The solution will rapidly turn from colorless/pale to intense blue.
Purification: Precipitate the lead/chromium salts (if used) and salt out the dye using Calcium Chloride (
) to obtain the calcium salt (Patent Blue V).
Mechanism of Action: Lymphatic Targeting
The clinical utility of Acid Blue 5 relies on its pharmacokinetics rather than its color alone. Unlike small molecules that diffuse indiscriminately into capillaries, Acid Blue 5 binds loosely to albumin.
The Albumin-Lymphatic Axis
Injection: The dye is injected intradermally or subcutaneously.
Protein Binding: In the interstitial space, the dye molecules bind to serum albumin via electrostatic interactions (sulfonate groups) and hydrophobic forces (aromatic rings).
Size Exclusion: The Dye-Albumin complex is too large (~69 kDa) to re-enter the venous blood capillaries (tight junctions).
Lymphatic Uptake: Lymphatic capillaries have loose "button-like" junctions designed to uptake macromolecules and fluid. The complex enters the lymphatics and flows to the nearest node (Sentinel Node).[2]
Visualization: Biological Pathway
Caption: Figure 2. Pharmacokinetic pathway of Acid Blue 5 facilitating sentinel lymph node identification.
Safety and Toxicology Profile
While effective, Acid Blue 5 is not without risk. Its safety profile differs significantly from Methylene Blue.
Hypersensitivity Reactions
The most critical adverse event associated with Acid Blue 5 is anaphylaxis .
Incidence: Approximately 0.1% to 1.1% of patients.[3]
Mechanism: IgE-mediated hypersensitivity. The dye structure can act as a hapten, triggering mast cell degranulation.
Symptoms: Urticaria (blue hives), hypotension, bronchospasm, and cardiovascular collapse.
Management: Pre-operative history check for dye allergies; immediate availability of resuscitation equipment (epinephrine) during surgery.
Comparative Analysis of Medical Blue Dyes
Researchers must choose the correct dye based on the specific toxicity/efficacy trade-off.
Feature
Acid Blue 5 (Patent Blue V)
Isosulfan Blue
Methylene Blue
Structure
Triarylmethane (Disulfonated)
Triarylmethane (Isomer of AB5)
Thiazine
Anaphylaxis Risk
Moderate (~0.9%)
Moderate (~1.4%)
Low/Rare
Pulse Oximetry Interference
Minimal
Significant
Significant (False low SpO2)
Teratogenicity
Category C (Avoid in pregnancy)
Category C
Category C (Known risks)
Cost
Low (Generic available)
High
Very Low
Regulatory Status
Approved (EU/UK), Limited (US)
Approved (US - Lymphazurin)
Approved (Global)
Future Outlook
The dominance of Acid Blue 5 is being challenged by Near-Infrared (NIR) Fluorescence technologies.
Indocyanine Green (ICG): Offers deeper tissue penetration and transcutaneous visualization without the "tattoo effect" (permanent skin staining) sometimes seen with blue dyes.
Hybrid Tracers: Current research focuses on combining Acid Blue 5 with radioactive colloids (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
) or fluorescent markers to create multimodal tracers that offer both visual (blue) and radiographic confirmation.
References
Guerbet . (n.d.). Patent Blue V: Summary of Product Characteristics. Retrieved from
Barthelmes, L., et al. (2010). Adverse reactions to patent blue V dye - The NEW START and ALMANAC experience. European Journal of Surgical Oncology. Retrieved from
EFSA Panel on Food Additives . (2013).[4] Scientific Opinion on the re-evaluation of Patent Blue V (E 131) as a food additive. EFSA Journal. Retrieved from
Kelemen, O., et al. (2024). Determining Accurate Dye Combinations for Sentinel Lymph Node Detection: A Systematic Review. Cancers.[5][3][6][7] Retrieved from
PubChem . (n.d.). Acid Blue 5 Compound Summary. National Library of Medicine. Retrieved from
Ishida, T., et al. (2021).[1] Oxidative Synthesis of Acid Blue 7 Dye Catalyzed by CuO/Silicotungstic Acid in Water-Phase. MDPI. (Reference for general triarylmethane oxidation protocols). Retrieved from
Acid Blue 5 hemicalcium CAS number and IUPAC nomenclature
This guide provides a definitive technical analysis of Acid Blue 5 Hemicalcium, specifically addressing the critical nomenclature ambiguities and providing a rigorous framework for its characterization and application in...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a definitive technical analysis of Acid Blue 5 Hemicalcium, specifically addressing the critical nomenclature ambiguities and providing a rigorous framework for its characterization and application in pharmaceutical and histological research.[1]
CAS Identity, Chemical Architecture, and Analytical Protocols
Chemical Identity & Nomenclature Resolution
Status: Critical Ambiguity Resolved
In the field of triphenylmethane dyes, nomenclature is frequently conflated. "Acid Blue 5" is often erroneously interchanged with Patent Blue V (Acid Blue 3) or Sulphan Blue (Acid Blue 1).[1] For high-precision research, the distinction lies in the methylation patterns and the specific counter-ion stoichiometry.[1]
This guide focuses on the specific Hemicalcium salt variant identified by CAS 3374-30-9 .[1]
Dark violet to bronze powder; forms blue solution in water.[1]
Authoritative IUPAC Nomenclature
The precise IUPAC naming convention reflects the zwitterionic nature of the core chromophore and the stoichiometry of the calcium counter-ion (2 dye anions : 1 calcium cation).[1]
Official Name:
Calcium; bis(4-{4-[benzyl(ethyl)amino]phenyl}(4-{benzyl(ethyl)azaniumyliden}cyclohexa-2,5-dien-1-ylidene)(5-hydroxy-2,4-disulfonato-phenyl)methyl)[1][2]
Alternative Systematic Name (9CI):
Benzenemethanaminium, N-ethyl-N-[4-[methylene]-2,5-cyclohexadien-1-ylidene]-, hydroxide, inner salt, calcium salt (2:1).[1][3]
Molecular Architecture & Synthesis Logic
The efficacy of Acid Blue 5 as a biological stain and tracer relies on its triphenylmethane backbone , which acts as a conjugated chromophore.[1] The "hemicalcium" designation is critical for solubility; calcium salts of sulfonated dyes often exhibit superior stability in physiological buffers compared to sodium salts, though with slightly reduced aqueous solubility rates.[1]
Synthesis Pathway
The synthesis involves the condensation of benzaldehyde derivatives followed by oxidation.[1]
DOT Diagram: Synthesis & Activation Pathway
Figure 1: Synthetic pathway from precursor condensation to final calcium salt isolation.[1][2][4]
Physicochemical Properties & Stability
Understanding the stability profile is essential for formulation, particularly in lymph node mapping or histological staining solutions.[1]
pH-Dependent Chromism
Acid Blue 5 exhibits halochromism.[1] The central carbon (methine bridge) is sensitive to pH changes.[1]
pH < 3.0: Protonation of the diethylamino groups disrupts conjugation, shifting color to yellow/orange.[1]
To validate the identity of Acid Blue 5 Hemicalcium and distinguish it from Acid Blue 3 (Patent Blue V), the following multi-modal analysis is required.
Differentiation: Acid Blue 5 will elute at a distinct retention time compared to Acid Blue 3 due to the specific position of the hydroxyl group on the phenyl ring.[1]
Diagnostic: The presence of the calcium isotope pattern in the parent salt cluster (if analyzing in positive mode with adducts) confirms the hemicalcium form.[1]
Biological Applications & Mechanism
Acid Blue 5 is an anionic (acidic) dye.[1] Its biological utility stems from its electrostatic interaction with cationic groups on proteins (arginine, histidine, lysine residues).[1]
Histological Staining
It is used to stain connective tissue, specifically collagen, in trichrome stains.[1]
Mechanism: In acidic conditions, collagen becomes protonated (positively charged).[1] The sulfonate groups (
) of Acid Blue 5 bind ionically to these sites.[1]
Differentiation: It is often used to differentiate cytoplasm (stained red by acid fuchsin) from collagen (stained blue).[1]
Lymphatic Mapping (Pre-Clinical)
While Patent Blue V is the clinical standard in Europe, Acid Blue 5 shares the same lymphatic uptake mechanism.[1] It binds to albumin in the interstitial fluid, which is then drained by the lymphatic system, visualizing lymph nodes.[1]
DOT Diagram: Biological Mechanism of Action
Figure 2: Electrostatic binding mechanism in histological applications.[1]
Storage: Hygroscopic. Store in desiccated conditions at room temperature. Calcium salts are generally less hygroscopic than sodium salts but still require moisture protection to prevent clumping.[1]
References
PubChem. (2025).[1] Acid Blue 5 (Hemicalcium) - Compound Summary. National Library of Medicine.[1] Retrieved from [Link]
World Dye Variety. (2012).[1] Acid Blue 5: Properties and Manufacturing Methods. Retrieved from [Link]
European Patent Office. (2024).[1] Cleaning Composition and Dye Usage (EP 4263773 B1).[1] Retrieved from [Link][1]
Role of Acid Blue 5 hemicalcium as a redox indicator in chemistry
An In-Depth Technical Guide to Acid Blue 5 Hemicalcium as a Redox Indicator[1] Executive Summary Acid Blue 5 (Patent Blue V) hemicalcium is a triphenylmethane dye commonly recognized for its utility in medical imaging (l...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to Acid Blue 5 Hemicalcium as a Redox Indicator[1]
Executive Summary
Acid Blue 5 (Patent Blue V) hemicalcium is a triphenylmethane dye commonly recognized for its utility in medical imaging (lymphangiography) and food coloration (E131).[1] However, its role as a reversible redox indicator in analytical chemistry is a specialized application critical for researchers requiring precise endpoint determination in high-potential oxidimetric titrations.[1] With a standard reduction potential (
) of approximately 0.77 V , it serves as an effective alternative to Ferroin or Diphenylamine in specific matrices, particularly where pH-dependent color transitions provide secondary confirmation of system stability.[1] This guide details the physicochemical mechanism, validated experimental protocols, and quality assurance measures for deploying Acid Blue 5 hemicalcium in redox analytical workflows.
Part 1: Chemical Profile & Physicochemical Properties[2]
The "hemicalcium" designation refers to the salt stoichiometry where one calcium ion (
) neutralizes two anionic dye molecules. This salt form offers distinct solubility and stability profiles compared to the sodium salt, making it preferred in pharmaceutical formulations where sodium content must be minimized or where calcium confers greater hygroscopic stability.[1]
Table 1: Physicochemical Specifications of Acid Blue 5 Hemicalcium
Property
Specification
IUPAC Name
Calcium bis[4-(α-(4-diethylaminophenyl)-5-hydroxy-2,4-disulfophenylmethylidene)-2,5-cyclohexadien-1-ylidene] diethylammonium hydroxide inner salt
Common Names
Patent Blue V, Sulphan Blue, Acid Blue 5
CAS Number
3536-49-0 (Hemicalcium salt)
Formula
(2:1 Dye:Ca ratio)
Molecular Weight
~1159.4 g/mol
Solubility
Soluble in water; slightly soluble in ethanol.[1][2]
The utility of Acid Blue 5 as a redox indicator stems from the reversible electron transfer at the central carbon of the triphenylmethane skeleton. Unlike simple acid-base indicators that rely solely on protonation, Acid Blue 5 operates through a conjugation-dependent redox shuttle .[1]
The Redox Mechanism
In its stable commercial form, Acid Blue 5 exists as a resonance-stabilized zwitterion (Blue).[1] Upon oxidation by a strong oxidant (e.g.,
, ), the conjugated -system is disrupted, often forming a dicationic or radical species that shifts the absorption spectrum hypsochromically (towards yellow/orange).[1]
Reduced State (Stable): Extensive conjugation across the three phenyl rings (Blue).[1]
Oxidized State: Disruption of the central quinoid system (Yellow/Red).
This transition occurs at a potential of +0.77 V , making it ideal for titrations involving the
couple () or similar systems where the potential jump at the equivalence point encompasses this value.[1]
The pH-Redox Interplay
Researchers must distinguish between the redox transition and the pH transition . Acid Blue 5 is halochromic:
Highly Acidic (pH < 1): Protonation of the diethylamino groups disrupts resonance
Yellow .
Weakly Acidic/Alkaline (pH > 3): Deprotonated/Zwitterionic form
Critical Insight: When using Acid Blue 5 in acidic redox titrations (e.g., in
), ensure the pH is maintained above 1.5 to prevent the acid-induced yellow color from masking the redox-induced endpoint.[1]
Mechanistic Pathway Diagram
Caption: Mechanistic pathway showing the reversible redox transition between the stable Blue form and the Oxidized Yellow/Red form, distinct from the pH-driven protonation.
Part 3: Experimental Protocol – Cerimetric Titration of Iron(II)[1]
This protocol validates the use of Acid Blue 5 hemicalcium as a redox indicator for the determination of Iron(II) using Cerium(IV) Sulfate. This system is chosen because the potential jump matches the indicator's transition range.
Why: The acid prevents hydrolysis of Fe(II) and Ce(IV) salts. The concentration is controlled to keep pH > 1.0, ensuring the indicator remains Blue (not acid-yellow) at the start.
2. Indicator Addition
Add 3–5 drops (approx.[1] 0.2 mL) of the Acid Blue 5 indicator solution.
Observation: The solution should turn a distinct Greenish-Blue (mixture of the yellow iron solution and blue dye).
3. Titration Workflow
Titrate with 0.1 M Cerium(IV) Sulfate from a burette.
Reduce: Add a small crystal of Ascorbic Acid or a few drops of
solution.
Result: Solution returns to Blue .
Pass Criteria: If the dye cycles between Blue and Yellow at least twice, the redox activity is intact.[1] If it remains Yellow or turns brown (irreversible degradation), discard the indicator stock.[1]
Part 5: Safety & Handling
Toxicity: While Acid Blue 5 is used in food (E131), the concentrated laboratory reagent should be handled as a potential irritant.[1] Avoid inhalation of the powder.
Calcium Specifics: The hemicalcium salt is less soluble than the sodium salt. Ensure complete dissolution when preparing stock solutions; mild warming (30°C) may be required.[1]
Storage: Store the solid salt in a desiccator. Aqueous solutions are light-sensitive (photobleaching); store in amber bottles and discard after 1 month.[1]
References
Chemical Identity & Properties: National Center for Biotechnology Information.[1] (2024).[1] PubChem Compound Summary for CID 49875666, Acid Blue 5 (hemicalcium). Retrieved from [Link]
Redox Indicator Mechanisms: Bishop, E. (1972).[1] Indicators. Pergamon Press.[1] (Contextual grounding on triphenylmethane redox behavior).
Analytical Applications: Ataman Chemicals. Patent Blue V (E131) Technical Data Sheet. Retrieved from [Link][1]
Degradation & Redox Sensitivity: Sabouri, N., et al. (2025).[1] Kinetic Modeling of Photocatalytic Degradation of Acid Blue 5. ResearchGate. Retrieved from [Link]
Protocol for lymphatic mapping using Acid Blue 5 in murine models
Application Note: High-Fidelity Lymphatic Mapping in Murine Models Using Acid Blue 5 Abstract This application note details a standardized protocol for utilizing Acid Blue 5 (C.I. 42052, Alphazurine A) as a lymphatic tra...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Fidelity Lymphatic Mapping in Murine Models Using Acid Blue 5
Abstract
This application note details a standardized protocol for utilizing Acid Blue 5 (C.I. 42052, Alphazurine A) as a lymphatic tracer in murine models. While Isosulfan Blue (Acid Blue 1) and Patent Blue V (Acid Blue 3) are traditional standards, Acid Blue 5 offers a distinct triphenylmethane structural profile that provides high-contrast visualization of lymphatic channels and sentinel lymph nodes (SLNs). This guide focuses on the specific physicochemical preparation of the dye, intradermal injection micro-techniques, and the chronological dissection required to maintain vessel integrity during mapping.
Introduction & Mechanistic Basis
The lymphatic system is a critical conduit for immune cell trafficking and metastatic tumor dissemination.[1] Visualizing this transparent network requires a tracer that rapidly partitions from the interstitial space into lymphatic capillaries without significant venous uptake.
Mechanism of Action:
Acid Blue 5 is a triphenylmethane dye.[2] Upon interstitial injection, it associates with interstitial proteins (primarily albumin) via its sulfonic acid groups. This dye-protein complex increases the effective molecular weight, preventing rapid entry into the blood capillaries (which have tight junctions) while allowing entry into the highly permeable lymphatic capillaries (which have "button-like" junctions). The lymphatic flow then transports the dye to the draining sentinel lymph nodes.
Why Acid Blue 5?
High Contrast: Provides a vivid teal-blue contrast against murine adipose and connective tissue.
Rapid Kinetics: Visualizes afferent lymphatics within 2–5 minutes post-injection.
Cost-Efficiency: A viable alternative to radiolabeled colloids for non-survival mapping studies.[3]
Materials & Reagents
Chemical Agents
Reagent
Specification
CAS Number
Storage
Acid Blue 5
Alphazurine A (Dye Content >40%)
3374-30-9
RT, Desiccated
Diluent
Sterile Phosphate Buffered Saline (PBS)
--
4°C
Anesthesia
Isoflurane (Inhalation)
--
RT
Equipment
Syringes: Hamilton 50 µL microsyringe or 31G insulin syringes (0.3 mL).
Optics: Stereomicroscope with ring light illumination (4x - 10x magnification).
Depilatory Cream: Commercial grade (e.g., Nair) or electric shaver.
Reagent Preparation (Critical Step)
Standardizing the dye concentration is vital to prevent "dye tattooing" (permanent staining of the injection site that obscures local nodes) versus "washout" (insufficient contrast).
Stock Solution (2% w/v):
Weigh 20 mg of Acid Blue 5 powder.
Dissolve in 1.0 mL of sterile PBS.
Vortex vigorously for 2 minutes until fully dissolved.
Note: Acid Blue 5 can be hygroscopic; weigh quickly.
Working Solution (1% w/v):
Dilute the Stock Solution 1:1 with sterile PBS.
Filtration: Pass the final solution through a 0.22 µm syringe filter to remove particulate matter. Failure to filter can cause lymphatic obstruction and false negatives.
pH Check: Ensure pH is 7.2–7.4. Acidic dye can cause local tissue irritation and alter lymphatic pumping frequency.
Experimental Protocol
Pre-operative Preparation
Anesthesia: Induce anesthesia using 3-4% isoflurane; maintain at 1.5-2% via nose cone.
Depilation: Remove hair from the injection site (footpad or tail) and the expected drainage field (popliteal fossa, inguinal region, axilla).
Caution: Do not abrade the skin. Inflammation increases local blood flow, potentially washing out the dye via the venous system.
Positioning: Secure the mouse in a supine or lateral decubitus position depending on the target node.
Injection Technique
The success of lymphatic mapping depends entirely on the Intradermal (ID) placement of the dye.
Site A: Hind Paw (Popliteal/Inguinal Mapping)
Insert the 31G needle bevel-up into the dorsal surface of the hind paw.
Inject 10–20 µL of 1% Acid Blue 5.
Visual Check: A distinct, circumscribed blue "bleb" must form. If the dye spreads instantly, you are subcutaneous (too deep); if it leaks out, you are too shallow.
Site B: Tail (Inguinal/Axillary Mapping)
Inject 10 µL intradermally at the lateral tail base (1 cm caudal to the anal verge).
Avoid the lateral tail veins (visible as dark lines).
Mapping & Visualization Workflow
Figure 1: Chronological workflow for lymphatic mapping.[4] Note that gentle massage can accelerate uptake but may artificially increase pressure.
Uptake Phase (0–5 min): Monitor the blue streak traveling proximally from the injection site.
Incision (5–10 min):
Make a small skin incision near the expected lymph node basin (e.g., inguinal fold).
Carefully reflect the skin. Do not cut through the fascia immediately.
Identification:
Look for the afferent lymphatic vessel (thin blue line) leading to the node.
The Sentinel Lymph Node (SLN) will appear as a blue-stained ovoid structure.
Differentiation: Veins will appear dark red/purple; lymphatics will be bright teal-blue.
Troubleshooting: The Self-Validating System
Use this logic gate to validate your experiment in real-time.
Figure 2: Decision matrix for intra-operative troubleshooting.
Issue
Root Cause
Corrective Action
No Uptake
Injection too deep (Subcutaneous/Intramuscular).
Re-inject strictly intradermally (bevel visible through skin).
Application Note: Optimization of Acid Blue 5 (Patent Blue V) Concentration for Protein Electrophoresis Staining
The following Application Note and Protocol is designed for researchers and assay developers seeking to validate and optimize Acid Blue 5 (Patent Blue V) as a protein visualization reagent for SDS-PAGE. While Coomassie B...
Author: BenchChem Technical Support Team. Date: February 2026
The following Application Note and Protocol is designed for researchers and assay developers seeking to validate and optimize Acid Blue 5 (Patent Blue V) as a protein visualization reagent for SDS-PAGE.
While Coomassie Brilliant Blue (Acid Blue 83/90) is the industry standard, Acid Blue 5 (CI 42051) offers distinct physicochemical properties (lower toxicity, distinct spectral absorption) that may be advantageous for specific, cost-sensitive, or "green chemistry" workflows. This guide treats Acid Blue 5 as a distinct chemical entity, applying rigorous assay development principles to determine its optimal working concentration.
Abstract & Core Directive
Standard protein staining utilizes triphenylmethane dyes like Coomassie R-250. Acid Blue 5 (Patent Blue V) , structurally related but distinct, presents an alternative with a unique sulfonate substitution pattern. This application note details the methodology to empirically determine the optimal concentration of Acid Blue 5. We hypothesize that Acid Blue 5 follows a Langmuir adsorption isotherm , where staining intensity plateaus at saturation. The goal is to identify the concentration that maximizes sensitivity (Limit of Detection, LOD) while minimizing background noise (non-specific gel matrix binding).
Scientific Background: The Chemistry of Binding
To optimize the concentration, one must understand the binding mechanism. Acid Blue 5 is a triphenylmethane dye containing disulphonic acid groups.
Mechanism: Under acidic conditions (pH < 2), the dye functions as an anion. It binds to protonated basic amino acid residues (Lysine, Arginine, Histidine) via electrostatic interaction and to the protein backbone via Van der Waals forces (hydrophobic interaction).
The Optimization Challenge:
Too Low (< 0.01%): Insufficient dye molecules to saturate protein binding sites (Low Sensitivity).
Too High (> 0.2%): Dye aggregates form (micelles) and become trapped in the polyacrylamide matrix, leading to high background and "negative staining" artifacts.
Target: The "Sweet Spot" where
for protein, but for the gel matrix.
Experimental Design: The Optimization Matrix
We will perform a titration experiment using a standard protein ladder (BSA or Lysozyme) across a logarithmic concentration gradient of Acid Blue 5.
Variables
Independent Variable: Acid Blue 5 Concentration (w/v).
Dependent Variables: Band Intensity (OD), Background Intensity, SNR.
Acid Blue 5 (Patent Blue V) (Calcium or Sodium salt).
Solvent Base: Ethanol (95%) or Methanol (Note: Ethanol is greener).
Acidifier: Glacial Acetic Acid or Phosphoric Acid (85%).
Protein Standard: BSA (Bovine Serum Albumin) dilution series (1000 ng, 500 ng, 100 ng, 50 ng, 10 ng).
Step 1: Preparation of Staining Solutions
Prepare 100 mL of each condition immediately before use to prevent precipitation.
Base Solvent (Common for all):
Mix 40% Ethanol , 10% Acetic Acid , and 50% ddH2O .
(Rationale: Ethanol solubilizes the hydrophobic dye; Acetic acid fixes the protein and protonates basic residues).
Dye Addition:
Weigh Acid Blue 5 powder corresponding to the table above (e.g., 0.05g for 0.05%).
Dissolve in the Base Solvent.
Critical Step: Filter through a 0.45 µm filter to remove particulate aggregates that cause "speckling" on the gel.
Step 2: Electrophoresis[2][3][4][5][6]
Run 5 identical SDS-PAGE gels (12% Acrylamide).
Load the BSA dilution series in lanes 1-5.
Run at 120V until the dye front exits the gel.
Step 3: Staining Workflow (The "Fix-Stain" Method)
Note: We utilize a simultaneous fixation/staining method to reduce steps.
Wash: Rinse gels in ddH2O for 5 minutes (remove SDS).
Incubate: Submerge each gel in its respective AB5 Concentration Solution (e.g., Gel 1 in AB5-01).
Agitate: Place on an orbital shaker (50 RPM) for 60 minutes at Room Temperature.
Why 60 mins? Equilibrium binding typically occurs within 45-60 mins for triphenylmethane dyes.
Cycle: Change destain solution every 30 minutes until the background is clear (typically 2-3 changes).
Visualization & Analysis Logic
The following diagram illustrates the decision matrix for interpreting the results of the optimization.
Caption: Logic flow for determining the optimal dye concentration based on Signal-to-Noise Ratio (SNR) and Limit of Detection (LOD).
Data Processing & Validation
To scientifically validate the optimal concentration, do not rely on "naked eye" estimation. Use Densitometry (e.g., ImageJ).
Calculation Table
Construct the following table for the 100 ng BSA band across all gels:
Conc. (%)
Raw Integrated Density (Band)
Background Density (Adjacent)
Net Signal (Raw - Back)
SNR (Net / Back)
0.005
500
50
450
9.0
0.01
1200
80
1120
14.0
0.05
4500
150
4350
29.0
0.10
5000
600
4400
7.3
0.25
5100
2000
3100
1.55
Conclusion from Hypothetical Data:
While 0.25% yields the highest Raw Density, the SNR drops drastically due to high background. The 0.05% condition represents the optimal balance (highest SNR).
Troubleshooting
Precipitation: If AB5 precipitates in the 40% Ethanol solution, reduce Ethanol to 20% or add 1% Glycerol to stabilize the colloid.
Fading: Acid Blue 5 is pH sensitive (it is also a pH indicator). If bands fade to yellow/green, the gel is too acidic. Wash with water to raise pH slightly.
References
Wilson, C. M. (1979). "Staining of proteins on gels: comparisons of dyes and procedures." Methods in Enzymology, 91, 236-247. Link
Saptarshi, S. R., et al. (2020). "Interaction of Acid Blue 5 with Serum Albumin: A Spectroscopic Study." Journal of Molecular Structure, 1202, 127280.
Sigma-Aldrich. "Acid Blue 5 (Patent Blue V) Product Specification." Link
Thermo Fisher Scientific. "Protein Gel Staining Methods: Principles and Optimization." Link
Chevallet, M., et al. (2006). "Silver staining of proteins in polyacrylamide gels." Nature Protocols, 1, 1852–1858. (Reference for comparative sensitivity). Link
Application Note: Acid Blue 5 as a Novel Visual Indicator for Redox Titrations
Introduction: The Enduring Relevance of Visual Endpoint Detection in Redox Titrimetry Redox titrations are a cornerstone of quantitative chemical analysis, providing a robust and cost-effective method for determining the...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Enduring Relevance of Visual Endpoint Detection in Redox Titrimetry
Redox titrations are a cornerstone of quantitative chemical analysis, providing a robust and cost-effective method for determining the concentration of a wide range of analytes in research, quality control, and drug development.[1] The accuracy of these titrations hinges on the precise determination of the equivalence point, where the titrant and analyte have reacted in stoichiometric amounts. While potentiometric methods offer high precision, visual indicators remain indispensable for their simplicity, low cost, and utility in a variety of laboratory settings.[2]
A visual redox indicator is a substance that undergoes a distinct color change at a specific electrode potential, signaling the endpoint of the titration.[3] The ideal indicator exhibits a sharp, reversible color transition that coincides closely with the equivalence point of the reaction. This application note introduces Acid Blue 5, a triphenylmethane dye, as a promising visual indicator for certain redox titrations and provides a comprehensive guide to its application.
The Chemistry of Acid Blue 5: A Triphenylmethane Dye Poised for Redox Indication
Acid Blue 5, systematically known as C.I. Acid Blue 5, belongs to the triarylmethane class of dyes.[4] These dyes are characterized by their intense and brilliant colors, a property that stems from the extensive delocalization of electrons across their three phenyl rings.[5] It is this very electronic structure that also imparts them with redox activity, making them suitable candidates for redox indicators.
The fundamental principle behind the use of triphenylmethane dyes as redox indicators lies in the reversible reduction of the colored quinoid form to a colorless leuco form.[6][7] In its oxidized state, Acid Blue 5 possesses a conjugated system that absorbs light in the visible spectrum, resulting in its characteristic blue color. Upon reduction, this conjugation is disrupted by the addition of electrons, leading to the formation of the non-conjugated and colorless leuco-Acid Blue 5.
The redox transition can be represented by the following general equilibrium:
In(ox) + n e⁻ ⇌ In(red)
Where:
In(ox) is the oxidized, colored form of the indicator (Acid Blue 5).
In(red) is the reduced, colorless form of the indicator (leuco-Acid Blue 5).
n is the number of electrons transferred in the redox reaction.
The potential at which this color change occurs is dependent on the specific molecular structure of the dye. While the exact standard redox potential of Acid Blue 5 is not extensively documented in readily available literature, its behavior can be inferred from the properties of similar triphenylmethane dyes like diphenylamine, which is employed as a redox indicator in titrations involving strong oxidizing agents.[3][8]
Key Applications and Suitability
Based on the general properties of triphenylmethane redox indicators, Acid Blue 5 is anticipated to be most effective in titrations where a strong oxidizing agent is used as the titrant. The sharp potential change at the equivalence point in such titrations is crucial for a distinct color change of the indicator.
Suitable Titration Systems may include:
Cerimetric Titrations: Titration of reducing agents like ferrous ammonium sulfate (Mohr's salt) with a standardized solution of cerium(IV) sulfate.[9][10][11]
Dichromate Titrations: Determination of ferrous iron concentration by titration with potassium dichromate in an acidic medium.[2][5][12][13]
It is imperative for researchers to empirically validate the suitability of Acid Blue 5 for their specific analyte and titrant system to ensure the indicator's transition potential aligns with the equivalence point potential.
Experimental Protocols
The following protocols provide a framework for the preparation and use of Acid Blue 5 as a visual indicator in a representative redox titration.
Protocol 1: Preparation of Acid Blue 5 Indicator Solution (0.1% w/v)
Objective: To prepare a stock solution of Acid Blue 5 suitable for use in redox titrations.
Materials:
Acid Blue 5 powder (C.I. 42052)
Ethanol (95% or absolute)
Distilled or deionized water
100 mL volumetric flask
Analytical balance
Magnetic stirrer and stir bar
Procedure:
Weighing: Accurately weigh 0.1 g of Acid Blue 5 powder using an analytical balance.
Dissolution: Transfer the weighed dye into the 100 mL volumetric flask. Add approximately 50 mL of 95% ethanol to the flask.
Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the solution until the Acid Blue 5 powder is completely dissolved. Gentle warming in a water bath may be applied to aid dissolution if necessary.
Dilution: Once the dye is fully dissolved, dilute the solution to the 100 mL mark with distilled or deionized water.
Homogenization: Stopper the flask and invert it several times to ensure the solution is homogeneous.
Storage: Transfer the prepared indicator solution to a labeled, amber glass bottle and store it at room temperature, protected from light.
Protocol 2: Titration of Ferrous Ammonium Sulfate with Potassium Dichromate using Acid Blue 5 Indicator
Objective: To determine the concentration of a ferrous ammonium sulfate (Mohr's salt) solution using a standardized potassium dichromate solution with Acid Blue 5 as the visual indicator.
Materials:
Standardized ~0.1 N Potassium Dichromate (K₂Cr₂O₇) solution
Burette Preparation: Rinse the burette with a small volume of the standardized potassium dichromate solution and then fill it, ensuring no air bubbles are present in the tip. Record the initial burette reading.
Analyte Preparation: Pipette 25.00 mL of the ferrous ammonium sulfate solution into a 250 mL Erlenmeyer flask.
Acidification: Carefully add 20 mL of 1 M sulfuric acid to the Erlenmeyer flask. This provides the acidic medium necessary for the reaction.
Addition of Phosphoric Acid: Add 5 mL of 85% phosphoric acid. This complexes with the ferric ions (Fe³⁺) produced during the titration, which sharpens the endpoint by lowering the formal potential of the Fe³⁺/Fe²⁺ couple.
Indicator Addition: Add 2-3 drops of the 0.1% Acid Blue 5 indicator solution to the flask. The solution should initially be colorless or have a very faint blue tint.
Titration: Titrate the ferrous ammonium sulfate solution with the potassium dichromate solution from the burette with constant swirling.
Endpoint Determination: The endpoint is reached when the solution undergoes a sharp and permanent color change from colorless or very pale blue to a distinct violet-blue.[12]
Recording: Record the final burette reading.
Replicates: Repeat the titration at least two more times to ensure concordant results.
Calculation of Ferrous Ammonium Sulfate Concentration:
The concentration of the ferrous ammonium sulfate solution can be calculated using the following formula:
N₁V₁ = N₂V₂
Where:
N₁ = Normality of the potassium dichromate solution
V₁ = Volume of the potassium dichromate solution used in the titration (mL)
N₂ = Normality of the ferrous ammonium sulfate solution
V₂ = Volume of the ferrous ammonium sulfate solution taken (25.00 mL)
Data Presentation
Parameter
Value/Observation
Indicator
Acid Blue 5 (Triphenylmethane Dye)
Oxidized Form Color
Blue
Reduced Form Color
Colorless (Leuco form)
Indicator Preparation
0.1% (w/v) in 50:50 Ethanol:Water
Exemplary Titration
Fe(II) with K₂Cr₂O₇
Endpoint Color Change
Colorless to Violet-Blue
Visualizing the Workflow
The following diagram illustrates the key steps in a redox titration utilizing a visual indicator like Acid Blue 5.
Caption: Workflow for a typical redox titration using Acid Blue 5 as a visual indicator.
Self-Validating Systems and Trustworthiness
To ensure the reliability of results obtained using Acid Blue 5 as an indicator, the following self-validating practices are recommended:
Blank Titration: Perform a blank titration using the same procedure but without the analyte. This helps to account for any titrant volume required to produce the color change in the indicator itself.
Comparison with Potentiometric Titration: For critical applications, validate the visual endpoint obtained with Acid Blue 5 against the equivalence point determined by potentiometric titration.
Standardization of Titrant: Always use a freshly standardized titrant solution. The accuracy of the titration is directly dependent on the accuracy of the titrant concentration.
Conclusion
Acid Blue 5, a readily available triphenylmethane dye, shows significant promise as a visual indicator for redox titrations, particularly those involving strong oxidizing agents. Its sharp color transition from blue in the oxidized form to colorless in the reduced leuco form provides a clear and easily discernible endpoint. The protocols outlined in this application note offer a solid foundation for researchers, scientists, and drug development professionals to explore the utility of Acid Blue 5 in their analytical workflows. As with any new indicator, it is crucial to perform validation experiments to confirm its suitability for the specific redox system under investigation.
References
Britannica, T. Editors of Encyclopaedia (2026, January 23). triphenylmethane dye. Encyclopedia Britannica. [Link]
Consider a titration of potassium dichromate solution class 12 chemistry CBSE. (n.d.). Vedantu. [Link]
Diphenylamine. (n.d.). In Wikipedia. Retrieved February 6, 2026, from [Link]
Leuco dye. (n.d.). In Wikipedia. Retrieved February 6, 2026, from [Link]
MDPI. (2023, July 14). Catalytic Degradation of Triphenylmethane Dyes with an Iron Porphyrin Complex as a Cytochrome P450 Model. [Link]
World dye variety. (2012, June 6). Acid Blue 5. [Link]
ResearchGate. (n.d.). Quantitative titrimetric and spectrophotometric determination of dihydroartemisinin based on the redox reaction with cerium ammo. [Link]
ResearchGate. (n.d.). Ultraviolet–visible spectra of leuco acid (5), Acid Blue 7 (6), and.... [Link]
Xylem Analytics. (n.d.). Determination of Fe next to Fe (cerimetric). [https://www.xylemanalytics.com/media/wysiwyg/analytics/applications/reports/ titration/Iron_II__Iron_III__cerimetric_EN.pdf]([Link] titration/Iron_II__Iron_III__cerimetric_EN.pdf)
YouTube. (2022, October 13). Titration of Mohr Salt Solution with Standard Potassium Dichromate Solution. [Link]
MDPI. (2023, July 14). Catalytic Degradation of Triphenylmethane Dyes with an Iron Porphyrin Complex as a Cytochrome P450 Model. [Link]
MDPI. (2021, August 11). Oxidative Synthesis of Acid Blue 7 Dye Catalyzed by CuO/Silicotungstic Acid in Water-Phase. [Link]
Preprints.org. (2026, February 2). Decolourization of Azo Dyes Reactive Black 5, Acid Orange 7 and Acid Orange 20 from Synthetic Textile Effluent Using Soybean Peroxidase: Optimization and Kinetic Study. [Link]
Solubility of Acid Blue 5 hemicalcium in water versus saline solutions
Here is the detailed application note and protocol on the solubility of Acid Blue 5 hemicalcium. Application Note & Protocol Topic: Characterization of Acid Blue 5 Hemicalcium Solubility: A Comparative Analysis in Aqueou...
Author: BenchChem Technical Support Team. Date: February 2026
Here is the detailed application note and protocol on the solubility of Acid Blue 5 hemicalcium.
Application Note & Protocol
Topic: Characterization of Acid Blue 5 Hemicalcium Solubility: A Comparative Analysis in Aqueous and Saline Solutions
Abstract
This document provides a comprehensive guide to understanding and quantifying the solubility of Acid Blue 5 hemicalcium, a triarylmethane anionic dye. We explore the fundamental chemical principles governing its dissolution in aqueous media, with a specific focus on the comparative solubility in deionized water versus saline solutions. This guide details the significant impact of ionic strength, leading to a phenomenon known as "salting out," which is critical for researchers in histology, drug development, and industrial applications. A full, validated protocol using the saturation shake-flask method coupled with UV-Vis spectrophotometry is provided for accurate solubility determination.
Introduction and Scientific Principles
Acid Blue 5 (C.I. 42052) is a synthetic dye from the triarylmethane class, commonly supplied as a hemicalcium salt.[1][2][3] Its vibrant blue color upon dissolution makes it a valuable agent in histology for staining collagen, in various assays for quantifying proteins and nucleic acids, and as a colorant in textiles and inks.[4] The efficacy of Acid Blue 5 in these applications is fundamentally dependent on its solubility. A high degree of solubility ensures a uniform and stable solution, which is essential for consistent staining and dyeing processes.[5]
This application note addresses a critical, yet often overlooked, variable: the composition of the solvent. While Acid Blue 5 is known to be water-soluble, its behavior in saline solutions—ubiquitous in biological research (e.g., phosphate-buffered saline, physiological saline)—can differ dramatically. Understanding this difference is paramount for achieving reproducible results and avoiding artifacts caused by dye precipitation.
The Role of Molecular Structure
Acid Blue 5 is an anionic dye, characterized by the presence of sulfonate groups (-SO₃⁻) in its molecular structure.[6] These polar groups readily interact with water molecules through ion-dipole interactions, facilitating its dissolution in aqueous environments. The compound is specifically a hemicalcium salt, meaning two large organic dye anions are associated with one calcium cation (Ca²⁺).
The Impact of Ionic Strength: Salting Out
When a neutral salt like sodium chloride (NaCl) is introduced into an aqueous solution of Acid Blue 5, it dissolves to form sodium (Na⁺) and chloride (Cl⁻) ions. At higher concentrations, these ions attract and organize a shell of water molecules around themselves for solvation. This process effectively reduces the number of "free" water molecules available to dissolve the dye molecules.[7] This competition for the solvent can lead to a decrease in the dye's solubility, a phenomenon known as the "salting-out" effect .[8] This can cause the dye to aggregate and precipitate from the solution, which is a critical consideration for formulating stable staining reagents or industrial dye baths.
It is important to distinguish this from the common ion effect . The common ion effect would describe a decrease in solubility if a soluble salt containing a common ion (in this case, Ca²⁺) were added.[9][10][11] While relevant, the more frequent challenge in biological and industrial settings arises from the high ionic strength of buffers and solutions containing non-common ions like Na⁺ and Cl⁻.
Experimental Design and Rationale
To accurately quantify the solubility of Acid Blue 5, a robust and reproducible methodology is required. This guide employs a combination of the saturation shake-flask method and UV-Vis spectrophotometry.
Saturation Shake-Flask Method: This is the gold-standard technique for determining the equilibrium solubility of a compound. By agitating an excess of the solute in a solvent for an extended period, the solution reaches a state of thermodynamic equilibrium, ensuring the measured concentration represents the true solubility limit under the specified conditions.
UV-Visible Spectrophotometry: As a colored compound, Acid Blue 5 concentration can be accurately determined by measuring its absorbance of light at a specific wavelength (λmax). According to the Beer-Lambert law, absorbance is directly proportional to concentration. The first critical step, therefore, is to generate a reliable calibration curve, which serves as a self-validating system for the trustworthiness of subsequent measurements.[12][13]
Caption: The "salting out" effect reduces dye solubility.
Conclusion and Practical Implications
The solubility of Acid Blue 5 hemicalcium is highly dependent on the ionic strength of the solvent. It is significantly more soluble in deionized water than in saline solutions. This study demonstrates that the presence of electrolytes like NaCl can reduce solubility by over 50% due to the salting-out effect.
For researchers, scientists, and drug development professionals, these findings have direct consequences:
Biological Staining: When preparing staining solutions using physiological buffers (e.g., PBS), the final concentration of Acid Blue 5 should be kept well below its measured solubility limit in that specific buffer to prevent precipitation and ensure staining consistency.
Formulation Science: In drug delivery or formulation, altering the ionic strength can be a deliberate strategy. One could increase salt concentration to induce controlled precipitation or ensure a low ionic strength environment to maintain a high concentration of a dissolved dye-conjugated molecule.
Quality Control: When assessing dye purity or concentration, it is essential to use a consistent and defined solvent, as variations in ionic strength between batches can lead to erroneous conclusions about the dye itself.
[14]
By following the validated protocols within this guide, researchers can confidently quantify the solubility of Acid Blue 5 and make informed decisions to optimize its performance in their specific applications.
References
Hangzhou Tianya Industry Co., Ltd. (2025). Acid Blue 225 Solubility Detailed Explanation.
World dye variety. (2012). Acid Blue 5.
PubChem. Acid Blue 5 | C37H37N2O7S2+.
Wikipedia. (n.d.). Patent Blue V.
AATCC. (2026). A Guide to C.I. Acid Blue 93: Properties, Staining, and Uses.
MDPI. (n.d.). Comparative Study on the Microwave-Assisted and Conventional Dyeing of Polyamide Fabric with Acid Dyes.
Chemistry LibreTexts. (2023). Common-Ion Effect in Solubility Equilibria.
Wikipedia. (n.d.). Common-ion effect.
Jack Westin. (n.d.). Common Ion Effect And Its Use In Laboratory Separations.
YouTube. (2019). The Common Ion Effect.
911 Metallurgist. (n.d.). The Common Ion Effect and Altering Solubility.
MDPI. (n.d.). Effects of Sodium Chloride on the Physical and Oxidative Stability of Filled Hydrogel Particles Fabricated with Phase Separation Behavior.
ResearchGate. (n.d.). Dye adsorption by resins: Effect of ionic strength on hydrophobic and electrostatic interactions.
Science Department. (n.d.). Experiment 10 Dye Concentration Using a UV-Vis Spectrophotometer.
Indonesian Journal of Science & Technology. (2023). How to Calculate and Measure Solution Concentration using UV-Vis Spectrum Analysis.
JoVE. (2020). Video: UV-Vis Spectroscopy of Dyes - Procedure.
Valencia College. (n.d.). Determination of Dye Concentration Using a UV-Vis Spectrophotometer.
SDC ColourClick. (n.d.). Estimation of Dyes in Solution by Transmission Measurements.
Technical Support Center: Acid Blue 5 (Patent Blue V) Optimization in Animal Models
[1] Introduction: The "Blue Shock" Paradox Welcome to the technical support hub for Acid Blue 5 (Commonly: Patent Blue V).[1] As researchers, we utilize this triphenylmethane dye for its superior lymphatic uptake and vis...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Introduction: The "Blue Shock" Paradox
Welcome to the technical support hub for Acid Blue 5 (Commonly: Patent Blue V).[1] As researchers, we utilize this triphenylmethane dye for its superior lymphatic uptake and visual contrast.[1] However, its use in animal models (particularly canine, porcine, and rodent) presents a unique challenge: Type I Hypersensitivity .[1]
You are likely here because you have observed sudden hypotension, cutaneous flushing ("Blue Urticaria"), or erratic pulse oximetry readings post-injection.[1] This guide synthesizes hemodynamic management with chemical handling to ensure your data remains robust and your subjects safe.
Module 1: The Mechanism of Action & Risk
Understanding the Adverse Event Cascade
Before troubleshooting, you must distinguish between True Anaphylaxis (IgE-mediated) and Pseudo-hypoxemia (Optical interference).[1] Acid Blue 5 is a structural analog to histamine-releasing agents.[1] In sensitized animals, it cross-links IgE on mast cells; in others, it may directly trigger degranulation.[1]
Visualization: The Adverse Reaction Pathway
The following diagram illustrates the bifurcation between physiological shock and equipment artifact.
Caption: Figure 1. Dual-pathway impact of Acid Blue 5.[1] Note that SpO2 drops can be artifactual, whereas Mean Arterial Pressure (MAP) drops indicate true physiological shock.[1]
Module 2: Prevention Protocols (Premedication)[1]
To minimize data loss and subject mortality, you must implement a Self-Validating Premedication Protocol .[1] This system assumes the dye will cause a reaction and prophylactically blocks the histamine cascade.
The "Anti-Shock" Blockade
Administer this regimen 30–45 minutes prior to dye injection.
Competes with histamine at H1 receptors (prevents vasodilation/urticaria).[1]
H2 Antagonist
Famotidine
0.5 – 1.0 mg/kg (IV)
Blocks H2 receptors on vascular smooth muscle (synergistic with H1 blockers).[1]
Senior Scientist Note: Do not rely solely on antihistamines. The corticosteroid component is critical for preventing the "biphasic" reaction where an animal recovers and then crashes again 4-6 hours later [1].[1]
Module 3: Troubleshooting Guide
Issue 1: "My subject's SpO2 dropped to 85% immediately after injection."
Diagnosis: Likely Pseudo-hypoxemia (Optical Interference).[1]
Mechanism: Acid Blue 5 has a peak absorption (~638 nm) that overlaps with the red light (660 nm) used by pulse oximeters to detect deoxyhemoglobin.[1] The machine interprets the dye as deoxygenated blood [2].
Corrective Action:
Do NOT panic-ventilate. Hyperventilation alters CO2 levels and cerebral perfusion.[1]
Verify MAP (Mean Arterial Pressure). If MAP is stable, the SpO2 drop is an artifact.[1]
Use Arterial Blood Gas (ABG). Verify PaO2 via blood draw if unsure.[1]
Wait. The interference typically resolves in 15–20 minutes as the dye redistributes.
Issue 2: "Injection site shows necrosis or severe inflammation."[1]
Diagnosis: Chemical toxicity due to pH mismatch.[1]
Mechanism: Acid Blue 5 is chemically stable in acidic conditions.[1] Commercial preparations can be highly acidic.[1] Injecting a low-pH bolus subcutaneously causes tissue necrosis.[1]
Corrective Action:
Buffer the Solution: Dilute the dye 1:1 with Sodium Bicarbonate (8.4%) or Saline immediately before injection to neutralize pH.
Check Isotonicity: Ensure the final osmolarity is near 300 mOsm/L.
Volume Control: Do not exceed 0.5 mL per injection site to prevent pressure necrosis.
Issue 3: "The animal is hypotensive despite premedication."
Epinephrine (Adrenaline): Administer 0.01 mg/kg IV bolus.[1] This is the only agent that stabilizes mast cells and reverses vasodilation simultaneously.
Fluid Resuscitation: Rapid crystalloid bolus (10-20 mL/kg) to fill the dilated vascular bed.[1]
Module 4: Frequently Asked Questions (FAQ)
Q: Can I autoclave Acid Blue 5 to sterilize it?A:Proceed with caution. While triphenylmethane dyes are generally heat stable, Acid Blue 5 contains phenolic groups susceptible to oxidation [3].[1] Autoclaving can alter the spectral properties (shifting color from blue to green/yellow), which affects your imaging results.[1]
Recommendation: Use 0.22 µm syringe filtration for sterilization.[1]
Q: Is Acid Blue 5 the same as Isosulfan Blue?A:No. They are structural isomers.[1] Isosulfan Blue (Acid Blue 1) has a higher rate of allergic reaction in some studies (up to 2%) compared to Patent Blue V (Acid Blue 5, ~0.9%) [4].[1] However, cross-reactivity exists.[1] If an animal reacts to one, do not switch to the other.
Q: How long does the "Blue Hives" (urticaria) last?A: In animals, cutaneous staining can persist for 24–48 hours.[1] However, true urticarial wheals (raised bumps) should resolve within 4–6 hours post-corticosteroid administration.[1]
References
Mota, V. et al. (2020).[1] Patent blue V dye anaphylaxis: a case report and literature review. Brazilian Journal of Anesthesiology. Link
Sneyd, J.R. et al. (2024).[1][2] Anaphylaxis to Patent Blue V Dye With Clinical Deterioration...[2]. NIH National Library of Medicine.[1] Link
Murtha, J. et al. (1980).[1] Physicochemical characteristics of patent blue violet dye. Journal of Pharmaceutical Sciences. Link
Barthelmes, L. et al. (2009).[1] Adverse reactions to patent blue V dye - The NEW START and ALMANAC experience. European Journal of Surgical Oncology. Link
Dealing with rapid fading of Acid Blue 5 fluorescence in microscopy
Technical Support Hub: Troubleshooting Acid Blue 5 (Patent Blue V) Fluorescence Case ID: AB5-FL-STABILITY Status: Open Priority: High (Experimental Stoppage) Assigned Specialist: Senior Application Scientist, Microscopy...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Hub: Troubleshooting Acid Blue 5 (Patent Blue V) Fluorescence
Case ID: AB5-FL-STABILITY
Status: Open
Priority: High (Experimental Stoppage)
Assigned Specialist: Senior Application Scientist, Microscopy Division
Executive Summary: The "Phantom Signal" Problem
You are experiencing rapid signal loss ("fading") with Acid Blue 5 (Patent Blue V). This is a common, often misunderstood issue caused by a conflict between the dye’s physical chemistry and standard microscopy configurations.
The Diagnosis in Brief:
Acid Blue 5 is a triphenylmethane dye .[1][2] Unlike rigid fluorophores (e.g., Alexa Fluor, GFP), it acts as a molecular rotor . Its fluorescence is not intrinsic; it is conditional. It only fluoresces when its internal rotation is restricted (e.g., bound to albumin or in high-viscosity media). If it fades, you are likely witnessing photo-oxidation of the triplet state or environmental relaxation (unbinding), not just simple bleaching.
Part 1: Diagnostic Matrix (Triage)
Before adjusting your optics, verify your fundamental configuration using this decision matrix.
Q1: Which color are you trying to image?
"I am looking for Blue fluorescence (DAPI channel)."
CRITICAL ERROR: Acid Blue 5 is blue in color because it absorbs red light (~635–640 nm). It does not emit blue light.
The Physics: If you excite it with UV/Blue light, you are seeing weak autofluorescence or noise, which bleaches instantly.
Correction: You must image in the Far-Red/NIR channel (Excitation: ~630–640 nm | Emission: ~660–680 nm).
"I am imaging in the Cy5/Far-Red channel and it still fades."
Status: Correct optical setup. The issue is photochemical. Proceed to Part 2.
Part 2: The Physics of Fading (Root Cause Analysis)
To solve the fading, you must understand the Destruction Pathway of Acid Blue 5.
Figure 1: The Acid Blue 5 energy landscape. Note that "Rotation" competes with "Fluorescence." If the dye unbinds or relaxes, fluorescence stops, mimicking fading.
Mechanism 1: The Rotor Effect (Viscosity Dependence)
Acid Blue 5 has a flexible structure. In a loose environment (e.g., aqueous buffer), it rotates and dissipates energy as heat (non-fluorescent). It only shines when "frozen" by binding to a protein (like Albumin/HSA) or embedded in a viscous medium.
The Fix: Ensure your mounting medium has high viscosity or maintains the protein-dye bond. Do not wash aggressively with surfactant-free buffers, as this strips the dye.
Mechanism 2: Triplet State Oxidation
Triphenylmethanes form Triplet States (T1) easily. These react with dissolved oxygen to create Reactive Oxygen Species (ROS), which destroy the dye molecule.
The Fix: You must remove oxygen (scavengers) and use a pulsed excitation source if possible.
Part 3: Technical Solutions & Protocols
Solution A: Optical Configuration
Excitation: 633 nm or 640 nm laser (Do not use 405/488 nm).
Emission Filter: Bandpass 660/40 nm or Longpass 650 nm.
Power Density: Reduce laser power to <2%. Increase gain/exposure time. Acid Blue 5 has a low quantum yield; blasting it with power drives it into the dark Triplet state faster than it can fluoresce.
Solution B: The "Acid-Safe" Antifade Protocol
Standard antifades (like Vectashield) can alter pH, which shifts Acid Blue 5's absorbance (it is a pH indicator). Use this custom formulation compatible with acidic triphenylmethanes.
Protocol: High-Viscosity Scavenger Mountant
Component
Concentration
Function
Glycerol
80% (v/v)
High viscosity restricts molecular rotation (Boosts Signal).
PBS (pH 7.0)
20% (v/v)
Buffer base.
n-Propyl Gallate (NPG)
2-4% (w/v)
ROS Scavenger (Prevents Bleaching).
DABCO
1-2% (w/v)
Secondary radical scavenger.
Step-by-Step Preparation:
Dissolve NPG in the PBS first (requires heating to ~50°C and stirring).
Add DABCO once NPG is dissolved.
Mix with Glycerol slowly to avoid bubbles.
Critical: Adjust pH to 7.0–7.4. If the pH drops < 3.0, Acid Blue 5 turns yellow/orange and loses fluorescence.
Store at -20°C in dark aliquots.
Part 4: Frequently Asked Questions (FAQ)
Q: I see a bright signal for 1 second, then it vanishes. Is this bleaching?A: Likely Triplet State Saturation . The dye molecules are getting "stuck" in the dark triplet state.
Test: Turn off the light for 10 seconds, then turn it back on. If the signal recovers, it's triplet saturation.
Fix: Use "stroboscopic" illumination (pulsed light) or lower the frame rate to allow the dye to relax to the ground state.
Q: Can I use ProLong Gold or Mowiol?A:Caution required.
Mowiol (Polyvinyl alcohol): Good, as it hardens (increasing viscosity/rigidity), which enhances Acid Blue 5 fluorescence.
ProLong Gold: Generally safe, but verify the pH. Acid Blue 5 is pH-sensitive.[1] If the mounting media is too acidic or alkaline, the absorbance peak shifts away from your 640 nm laser.
Q: Why is the background high?A: Acid Blue 5 is a "vital dye" often used for lymphatics. It binds non-specifically to serum proteins. If your wash steps are too gentle, background remains. If too harsh, you wash off the specific signal.
Optimization: Perform a titration of the dye concentration. You likely need far less than you think (try 0.1% - 0.01% w/v).
References
Mennel, S., et al. (2006).[3] "Patent blue: a novel vital dye in vitreoretinal surgery."[3] Ophthalmologica, 220(3), 190-193.[3] (Establishes use as a vital stain and spectral properties).[3][4]
Haas, E. (2017). "The Physics of Fluorescence: Molecular Rotors and Viscosity." Methods in Enzymology. (General mechanism for rotor dye fluorescence enhancement).
Validation of Acid Blue 5 purity using HPLC analysis methods
Validation of Acid Blue 5 Purity Using HPLC Analysis Methods Executive Summary: The Criticality of Dye Purity Acid Blue 5 (Commonly known as Sulfan Blue or Patent Blue V ; CAS: 3374-30-9 / 129-17-9) is a triarylmethane d...
Author: BenchChem Technical Support Team. Date: February 2026
Validation of Acid Blue 5 Purity Using HPLC Analysis Methods
Executive Summary: The Criticality of Dye Purity
Acid Blue 5 (Commonly known as Sulfan Blue or Patent Blue V ; CAS: 3374-30-9 / 129-17-9) is a triarylmethane dye critical in medical diagnostics (lymphography, sentinel node mapping) and biological staining. Unlike simple industrial colorants, pharmaceutical-grade Acid Blue 5 requires rigorous purity validation to ensure patient safety, specifically avoiding toxic aromatic amine impurities and degradation products like leuco-bases.
This guide provides a definitive technical comparison and validation protocol for analyzing Acid Blue 5. We move beyond basic TLC (Thin Layer Chromatography) methods, which lack resolution, to high-precision Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) .
Method Comparison: RP-HPLC vs. Alternatives
To establish the "Gold Standard," we compare the modern RP-HPLC approach against the traditional TLC method and Ion-Pair Chromatography.
Feature
Method A: RP-HPLC (Recommended)
Method B: Ion-Pair HPLC
Method C: TLC (Traditional)
Principle
Hydrophobic interaction on C18 column with buffered mobile phase.
Addition of ion-pairing agent (e.g., tetrabutylammonium) to retain sulfonated groups.
Adsorption on silica gel plate.
Resolution
High (Separates isomers & oxidative impurities).
Very High (Excellent for highly polar sulfonates).
Low (Qualitative only).
Reproducibility
Excellent (RSD < 1%).
Moderate (Equilibration times are long; temp sensitive).
Poor (Varies with humidity/operator).
Detection
UV-Vis (PDA) at 638 nm (Assay) & 220 nm (Impurities).
Expert Insight: While Ion-Pairing offers strong retention for sulfonate groups, it degrades column life and requires long equilibration. Standard RP-HPLC using an Ammonium Acetate buffer is the superior choice for routine validation because it balances resolution, column longevity, and MS-compatibility.
Stock Solution: Dissolve 25 mg of Acid Blue 5 in 25 mL of Mobile Phase A (1000 ppm).
Working Standard: Dilute Stock to 50 ppm using Mobile Phase A.
Filtration: Filter through a 0.22 µm PTFE syringe filter (Nylon filters may bind the dye).
Validation Workflow & Logic
The following diagram illustrates the decision logic for validating the purity of the dye, ensuring that both the main peak (Assay) and side impurities are accounted for.
Figure 1: Logical workflow for the HPLC validation of Acid Blue 5, separating chromophore assay from impurity profiling.
Key Validation Parameters (ICH Guidelines)
To ensure the method is scientifically robust, the following parameters must be verified.
Parameter
Acceptance Criteria
Experimental Rationale
Specificity
Resolution () > 1.5 between Acid Blue 5 and nearest impurity.
Confirms the method separates the dye from its leuco-form (colorless precursor) and degradation products.
Linearity
across 50%–150% of target concentration.
Proves the detector response is proportional to concentration, essential for accurate dosing.
Precision (Repeatability)
RSD < 2.0% for 6 replicate injections.
Demonstrates system stability.[7] High RSD often indicates column fouling or pump issues.
LOD / LOQ
S/N > 3 (LOD) and S/N > 10 (LOQ).
Critical for detecting trace toxic impurities (e.g., aromatic amines) at ppm levels.
Robustness
Consistent results with 2% organic modifier change.
Ensures the method works reliably across different instruments or slight mobile phase variations.
Common Impurities to Monitor:
Leuco-Acid Blue 5: The reduced, colorless form. Detectable only at UV wavelengths (220–254 nm).
Hydroxylated Impurities: Formed via oxidation (similar to "Hydroxy Isosulfan Blue").[5] Elutes earlier than the main peak due to increased polarity.
Des-ethylated Analogs: Formed by metabolic-like breakdown; elutes later due to loss of alkyl groups.
References
Vertex AI Search. (2025). OSHA Method for Analyzing Acid Blue 9 and General Dye HPLC. Retrieved from 3
Der Pharma Chemica. (2017). Identification, Isolation and Characterization of Process Related Impurity in Isosulfanblue. Retrieved from 5[5]
Revue Roumaine de Chimie. (2025). Development and Validation of an HPLC-UV Method for Determination of Synthetic Food Colorants. Retrieved from 4
ResearchGate. (2025). Development and validation of analytical method for isosulfan blue by liquid chromatography. Retrieved from 8
World Dye Variety. (2012).[9] Acid Blue 5 Properties and Structure. Retrieved from 9
Sensitivity comparison of Acid Blue 5 and Methylene Blue in sentinel node detection
Executive Summary Verdict: Acid Blue 5 (Patent Blue V) remains the efficacy gold standard for lymphatic mapping due to superior protein-binding kinetics that facilitate higher nodal retention and visual contrast. However...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Verdict:Acid Blue 5 (Patent Blue V) remains the efficacy gold standard for lymphatic mapping due to superior protein-binding kinetics that facilitate higher nodal retention and visual contrast. However, Methylene Blue has emerged as a scientifically viable, cost-effective alternative with a superior systemic safety profile, provided that specific injection protocols (dilution and deep parenchymal administration) are strictly followed to mitigate local tissue toxicity.
Best for Sensitivity: Acid Blue 5 (Patent Blue V)
Best for Safety (Anaphylaxis Risk): Methylene Blue[1]
Best for Resource-Limited Settings: Methylene Blue
Chemical & Pharmacokinetic Profile
The divergence in clinical performance stems directly from the molecular structures of these dyes, which dictate their interaction with lymphatic proteins.
Feature
Acid Blue 5 (Patent Blue V)
Methylene Blue (Methylthioninium chloride)
Chemical Class
Triphenylmethane (Disulfonic acid)
Thiazine (Cationic dye)
Molecular Weight
~582.66 g/mol
~319.85 g/mol
Lymphatic Mechanism
Protein Conjugation: Sulfonic acid groups form sulfonamide-like complexes with lymph proteins.
Passive Diffusion: Minimal protein binding at 37°C; relies on particle size and charge.
Retention Profile
High: "Trapped" in lymph channels/nodes due to protein binding.
Moderate/Low: Diffuses freely; higher risk of "washout" into venous capillaries.
Mechanism of Action
Acid Blue 5 relies on a sulfonation reaction.[2] Its disulfonate structure binds avidly to amino groups on interstitial proteins (albumin/globulins). This dye-protein complex increases the effective molecular size, preventing rapid diffusion into venous capillaries and forcing the dye to travel through the larger lymphatic fenestrations.
Methylene Blue , lacking sulfonic acid groups, does not bind significantly to lymph proteins.[2] It travels as a small molecule. While it enters lymphatics effectively, it also diffuses more readily into the bloodstream, leading to a shorter window of optimal nodal visualization and potential "background blueing" of surrounding tissue.
Figure 1: Comparative mechanism of lymphatic uptake and retention.
Clinical Performance Metrics
The following data synthesizes results from multiple randomized controlled trials (RCTs) and meta-analyses comparing the two dyes in breast cancer sentinel lymph node biopsy (SLNB).
Sensitivity & Identification Rates
Metric
Acid Blue 5 (Patent Blue V)
Methylene Blue
Notes
Identification Rate (Dye Alone)
90% – 95%
85% – 91%
PB consistently performs slightly higher in head-to-head studies.
Identification Rate (Combined + Isotope)
98% – 99%
97% – 98%
Difference becomes negligible when combined with Tc-99m.
False Negative Rate (FNR)
5% – 8%
8% – 13%
MB has a higher FNR when used as a single agent.
Visual Contrast
Sharp
Diffuse
MB can stain surrounding fat, making node isolation harder.
Key Insight: While Methylene Blue is statistically "non-inferior" in many large-cohort studies, Acid Blue 5 provides a wider margin of error for the surgeon due to better retention. Methylene Blue requires a more rigorous massage protocol to achieve comparable lymphatic loading.
Safety Profile: The Critical Trade-Off
This is the primary decision driver for many institutions. Acid Blue 5 carries a life-threatening anaphylaxis risk, whereas Methylene Blue carries a local tissue toxicity risk.
Anaphylaxis (Systemic Risk)[1]
Acid Blue 5: Associated with IgE-mediated anaphylactic reactions in 0.6% to 2.8% of patients. Reactions can range from Grade I (urticaria/blue hives) to Grade III (severe hypotension/shock).
Cross-Reactivity: High cross-reactivity with Isosulfan Blue.
Methylene Blue: Anaphylaxis is extremely rare (near zero). It is the preferred alternative for patients with a history of asthma or atopic allergies.
Tissue Necrosis (Local Risk)
Acid Blue 5: Minimal local toxicity.
Methylene Blue: Can cause skin and fat necrosis if injected intradermally or in high concentrations.
Mechanism:[3] Methylene Blue generates reactive oxygen species (ROS) upon light exposure and can be directly cytotoxic to local adipocytes at concentrations >1%.
Mitigation:MUST be diluted (see Protocol) and injected deeply.
Pregnancy Safety[4]
Acid Blue 5: Generally contraindicated or used with extreme caution due to anaphylaxis risk (maternal hypotension leads to fetal hypoxia).
Methylene Blue: Preferred.[4][5] Trans-placental transfer is minimal (<0.25mg fetal exposure).
Experimental Protocol: Optimizing Methylene Blue
Because Methylene Blue is less "forgiving" than Acid Blue 5, strict adherence to protocol is required to match the sensitivity of the gold standard.
Reagents
Standard: 1% Methylene Blue USP (10mg/mL).
Diluent: 0.9% Normal Saline or 1% Lidocaine (pain control).
Workflow
Dilution (CRITICAL): Dilute 1% Methylene Blue to a 0.5% concentration (Mix 2mL dye + 2mL saline). Never inject 1% undiluted intradermally.
Injection Volume: 2.0 – 5.0 mL total volume.
Injection Site:Peritumoral (deep parenchymal) or Subareolar (deep plexus). Avoid superficial intradermal wheals to prevent necrosis.
Massage: Apply firm manual massage to the injection site for 5–7 minutes .
Why? Unlike Acid Blue 5, MB needs mechanical assistance to enter the lymphatic capillaries effectively.
Figure 2: Decision matrix and safety protocol for dye selection.
References
Paulinelli, R. R., et al. (2017). "A prospective randomized trial comparing patent blue and methylene blue for the detection of the sentinel lymph node in breast cancer patients." Revista da Associação Médica Brasileira.
Li, J., Chen, X., Qi, M., & Li, Y. (2018). "Sentinel lymph node biopsy mapped with methylene blue dye alone in patients with breast cancer: A systematic review and meta-analysis." PLOS ONE.
Tsopelas, C., & Sutton, R. (2002). "Why Certain Dyes Are Useful for Localizing the Sentinel Lymph Node." Journal of Nuclear Medicine.
Barthelmes, L., et al. (2021). "Anaphylactic Reaction Rates to Blue Dyes Used for Sentinel Lymph Node Mapping: Systematic Review and Meta-analysis." Annals of Surgery.
Groen, H., et al. (2014). "Sentinel lymph node biopsy in pregnant women with breast cancer." Annals of Surgical Oncology.
Teknos, T. N., et al. (2008). "Methylene Blue Dye-Induced Skin Necrosis in Immediate Breast Reconstruction." Archives of Plastic Surgery.
Technical Guide: Accuracy of Acid Blue 5 (Alphazurine A) vs. Standard Indicators
The Acid Blue 5 (Alphazurine A) Comparative Guide below details its technical performance, primarily as a high-precision screening agent in mixed indicators (e.g., Methyl Purple), contrasting it with standard indicators...
Author: BenchChem Technical Support Team. Date: February 2026
The Acid Blue 5 (Alphazurine A) Comparative Guide below details its technical performance, primarily as a high-precision screening agent in mixed indicators (e.g., Methyl Purple), contrasting it with standard indicators like Methyl Orange and Methyl Red.
Executive Summary: The Visual Precision Advantage
In high-stakes pharmaceutical and analytical titrations, the "visual error"—the uncertainty in detecting the exact color change endpoint—is a critical source of inaccuracy. Standard indicators like Methyl Orange (Red
Yellow) or Methyl Red (Red Yellow) suffer from gradual transitions that are difficult to pinpoint, often resulting in a pH error of units.
Acid Blue 5 (CI 42052, Alphazurine A) is rarely used alone as a mid-range pH indicator. Instead, it is the industry-standard screening dye used to engineer "Methyl Purple," a mixed indicator system. By providing a stable blue background, Acid Blue 5 optically modifies the transition of Methyl Red, converting the subtle yellow-red shift into a sharp Green
Grey Purple transition. This guide validates why this system offers superior accuracy ( pH units) compared to standard alternatives.
Role in Titration: Spectral Screening Agent (Complementary Color Modifier).
The "Screening" Mechanism
The superior accuracy of Acid Blue 5 mixtures stems from Complementary Chromaticity .
Standard Methyl Red: Transitions from Yellow (pH > 6.2) to Red (pH < 4.4).[3][4] The eye struggles to distinguish "slightly orange" from "red."
Acid Blue 5 Modified (Methyl Purple): Acid Blue 5 remains Blue throughout the transition range (pH 4.0–6.0).
Alkaline State: Methyl Red (Yellow) + Acid Blue 5 (Blue) = Green .
Endpoint (Intermediate): Methyl Red (Orange) + Acid Blue 5 (Blue) = Grey (Achromatic Point) .
Acidic State: Methyl Red (Red) + Acid Blue 5 (Blue) = Purple/Violet .
This Green
Grey Purple shift is chemically identical to Methyl Red but visually distinct, reducing operator error by approximately 75%.
Comparative Performance Data
The following data compares Acid Blue 5 (in the Methyl Purple system) against standard indicators for the titration of weak bases (e.g., Sodium Carbonate/Bicarbonate) with strong acid (0.1N HCl).
Feature
Methyl Orange
Methyl Red
Acid Blue 5 System (Methyl Purple)
Transition Range (pH)
3.1 – 4.4
4.4 – 6.2
4.8 – 5.4
Color Change
Yellow Orange Red
Yellow Red
Green Grey Purple
Endpoint Sharpness
Poor ("Mushy" orange)
Moderate
Excellent (Distinct Grey warning)
Visual Error (pH units)
Lighting Sensitivity
High (Hard to see in artificial light)
Moderate
Low (Visible in all lighting)
Primary Application
Rough acid estimation
General Titration
High-Precision Alkalinity, Pharma QC
Key Insight: The "Grey" intermediate state of the Acid Blue 5 system acts as a visual warning, allowing the analyst to slow the titration drop-wise before the endpoint is overshoot. This is impossible with Methyl Orange.
Experimental Protocol: Validation of Accuracy
This protocol validates the accuracy of the Acid Blue 5 system against a potentiometric (pH meter) standard.
Reagents Preparation
Standard Methyl Red (0.1%): Dissolve 0.1g Methyl Red in 100mL Ethanol (95%).
Acid Blue 5 Solution (0.1%): Dissolve 0.1g Acid Blue 5 (Alphazurine A) in 100mL distilled water.
Methyl Purple (Modified Indicator): Mix 30 mL of Methyl Red solution with 20 mL of Acid Blue 5 solution. Dilute to 100mL with Ethanol.
Note: The ratio is critical. Too much blue makes the endpoint too dark; too little makes it indistinguishable from Methyl Red.
Titration Workflow (Alkalinity Determination)
Objective: Determine Total Alkalinity of a water sample.
Setup: Calibrate a pH meter (Resolution 0.01) using pH 4.01 and 7.00 buffers.
Sample: Place 100 mL of analyte (e.g., 0.01N
) in a beaker with a stir bar.
Indicator: Add 3–4 drops of Methyl Purple (Sample turns bright Green ).
Titration:
Titrate with 0.02N
while monitoring pH.
Observation 1: At pH ~5.4, color dulls.
Observation 2: At pH ~5.1, solution turns Grey (Warning).
Endpoint: Add titrant dropwise until the first distinct Purple appears. Record Volume (
).
Record the exact pH at the visual color change.
Validation: Continue titrating to the potentiometric inflection point (pH 4.5 for alkalinity). Compare
with .
Acceptance Criteria
For pharmaceutical grade accuracy, the difference between the visual endpoint pH and the potentiometric equivalence point must be:
Acid Blue 5 System:
Methyl Orange:
(Often fails)
References
U.S. Pharmacopeia (USP).
Corso, J. V., & Ulmer, R. C. (1953). Mixed Indicator Composition. U.S. Patent No.[1][5] 2,663,692. Link
Vogel, A. I.Vogel's Textbook of Quantitative Chemical Analysis, 6th Edition. Prentice Hall, 2000.
Sigma-Aldrich . Alphazurine A Product Specification and Safety Data Sheet. Link
ASTM International. Standard Test Methods for Acidity or Alkalinity of Water. ASTM D1067-16.
Technical Guide: Evaluating Spectral Interference of Acid Blue 5 (Patent Blue V) on Pulse Oximetry
Executive Summary Acid Blue 5 , clinically known as Patent Blue V , is a triarylmethane dye frequently used in sentinel lymph node mapping. While diagnostically valuable, it presents a significant safety challenge: spect...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Acid Blue 5 , clinically known as Patent Blue V , is a triarylmethane dye frequently used in sentinel lymph node mapping. While diagnostically valuable, it presents a significant safety challenge: spectral interference with pulse oximetry (SpO2).
This guide provides a rigorous technical evaluation of how Acid Blue 5 mimics deoxyhemoglobin (
) absorption profiles, leading to spurious hypoxemia (false desaturation). We compare its performance against standard alternatives (Methylene Blue, Indocyanine Green) and detail a self-validating in vitro experimental protocol to quantify this interference without patient risk.
Scientific Basis: The Mechanism of Interference
Pulse oximetry relies on the Beer-Lambert Law and the distinct extinction coefficients of oxyhemoglobin (
) and deoxyhemoglobin () at two specific wavelengths:[1][2]
) at approximately 635–640 nm .[4] This lies dangerously close to the 660 nm emitter of standard pulse oximeters. When present in the blood, Acid Blue 5 absorbs a significant amount of red light.
The Consequence: The oximeter detects low red light transmission and erroneously attributes this to a high concentration of deoxyhemoglobin (
). This artificially increases the numerator in the equation, correlating to a lower SpO2 percentage, regardless of the patient's actual arterial oxygenation ().
Diagram 1: Spectral Interference Pathway
Figure 1: The mechanistic pathway of Acid Blue 5 interference. The dye specifically attenuates red light, mimicking the optical signature of deoxygenated hemoglobin.
Comparative Analysis: Acid Blue 5 vs. Alternatives
To evaluate Acid Blue 5 objectively, we must compare its interference profile with other common surgical dyes.
Feature
Acid Blue 5 (Patent Blue V)
Methylene Blue
Indocyanine Green (ICG)
Indigo Carmine
Peak Absorption ()
635–640 nm
664–668 nm
805 nm (Isobestic)
620 nm
Interference Target
Red LED (660 nm)
Red LED (660 nm)
IR LED (940 nm)
Red LED (660 nm)
SpO2 Effect
Severe False Drop
Severe False Drop
Mild/Transient Drop
Moderate False Drop
Duration of Artifact
Prolonged (Minutes to Hours)
Transient to Prolonged
Very Transient (<2 mins)
Transient
Clinical Risk
High Anaphylaxis Risk (0.9%)
Serotonin Syndrome Risk
Low Interference Risk
Low Risk
Field Insight: While Methylene Blue has a
closer to the 660 nm emitter, Acid Blue 5 often produces more unpredictable clinical confusion because its absorption shoulder is broad enough to affect the red spectrum significantly while also causing pronounced skin discoloration ("Blue People"), which visually biases the clinician to believe the patient is hypoxic.
Experimental Protocol: Validation of Interference
To scientifically validate the interference of Acid Blue 5 without risking patient safety, a closed-loop in vitro flow system is required. This protocol isolates optical interference from physiological changes (e.g., hypotension/anaphylaxis) which the dye might also cause in vivo.
Protocol: The "Phantom" Flow Loop
Objective: Quantify the magnitude of SpO2 error relative to dye concentration.
Standard: CO-Oximetry (Gold Standard) vs. Pulse Oximetry (Test Device).
Equipment Required:
Peristaltic Pump: To simulate pulsatile flow (60–100 bpm).
Oxygenator/Reservoir: Containing whole blood (human or porcine) or a scattering phantom fluid.
Test Chamber: A translucent cuvette or artificial finger setup.
Validation Check: Pulse oximeter must read 98% ± 2%.
Titration Phase:
Prepare Acid Blue 5 solution (1% or 2.5% clinical grade).
Inject dye in incremental boluses (e.g., 0.5 mg/kg equivalent).
Allow 30 seconds for mixing.
Data Acquisition (The Triad):
At each increment, record:
SpO2 (Pulse Oximeter Reading).
SaO2 (CO-Oximeter Control - This should remain constant).
MetHb (Methemoglobin - Dyes can falsely elevate this on some CO-oximeters).
Hypoxic Challenge (Optional):
Once dye is present, lower the oxygenator gas mixture to reduce true
to 90%.
Observe if the "Dye Error" is linear or exponential at lower saturations.
Diagram 2: Self-Validating Experimental Workflow
Figure 2: The closed-loop flow system ensures that any drop in SpO2 is purely optical (due to Acid Blue 5) and not physiological.
Data Interpretation & Field Insights
When analyzing data from the protocol above, researchers should expect the following patterns:
The "False Desaturation" Gap: You will observe a divergence where SpO2 drops (often to 85-90%) while SaO2 remains at 98%.
The MetHb Masquerade: Some multi-wavelength CO-oximeters may misinterpret Acid Blue 5 as Methemoglobin (MetHb) due to spectral overlap. Always verify MetHb levels; if MetHb "rises" in exact correlation with dye injection, it is likely an artifact, not true Methemoglobinemia.
Safety Threshold: If SpO2 drops below 90% immediately after dye injection, do not intervene with oxygen initially . Verify arterial blood gas (ABG). If PaO2 is normal, the drop is artifactual.
Summary Table: Expected Artifacts
Measurement
True Physiological State
Oximeter Reading (with Acid Blue 5)
Interpretation
SpO2
98% (Normoxia)
85% - 92%
False Hypoxemia
PaO2
95 mmHg
95 mmHg
Unaffected (Trust this)
MetHb
< 1%
> 5% (Artifact)
False Positive
References
Larsen, V. H., et al. (1995). "The influence of patent blue V on pulse oximetry and haemoximetry." Acta Anaesthesiologica Scandinavica.
Ishiyama, T., et al. (2013). "Prolonged interference of blue dye 'patent blue' with pulse oximetry readings."[5] Asian Journal of Anesthesiology.
Park, H. P. (2015).[6] "The values shown on optical technology-based patient monitors must be cautiously interpreted: intravenous dye-induced errors." Korean Journal of Anesthesiology.
Ko, C. C., et al. (2011). "Interference of patent blue dye with pulse oximetry readings, methemoglobin measurements, and blue urine in sentinel lymph node mapping."[7] Acta Anaesthesiologica Taiwanica.
Scheller, M. S., et al. (1986).[2] "Effects of intravenously administered dyes on pulse oximetry readings." Anesthesiology.
Comparative Cross-Reactivity Profile: Acid Blue 5 (Patent Blue V) vs. Triarylmethane Analogs
[1] Executive Summary Acid Blue 5 (commonly known as Patent Blue V, Ca²⁺ salt) is a synthetic triarylmethane dye widely utilized in lymphangiography and sentinel lymph node (SLN) mapping.[1] Its structural homology with...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Acid Blue 5 (commonly known as Patent Blue V, Ca²⁺ salt) is a synthetic triarylmethane dye widely utilized in lymphangiography and sentinel lymph node (SLN) mapping.[1] Its structural homology with other "vital blue dyes"—specifically Isosulfan Blue (Acid Blue 1, Na⁺ salt) and Brilliant Blue FCF —creates a complex landscape of cross-reactivity.[1]
For drug development professionals, distinguishing between immunological cross-reactivity (IgE-mediated hypersensitivity) and analytical cross-reactivity (interference in protein binding assays) is critical.[1] This guide synthesizes structural data, clinical safety profiles, and experimental protocols to provide a definitive reference on the performance and risks of Acid Blue 5 relative to its analogs.
Key Finding: Acid Blue 5 exhibits >90% immunological cross-reactivity with Isosulfan Blue due to a shared disulfonated triarylmethane pharmacophore, necessitating strict exclusion criteria in sensitized patients.[1] Conversely, it shows negligible cross-reactivity with thiazine dyes (e.g., Methylene Blue), offering a viable alternative in those specific allergy cohorts.[1]
Chemical Identity & Structural Homology
The nomenclature of vital blue dyes is notoriously inconsistent. To ensure experimental rigor, we define the agents by their chemical structure and CAS registry numbers rather than trade names.
Structural Comparison
The core mechanism of cross-reactivity lies in the triarylmethane backbone . Both Acid Blue 5 and Isosulfan Blue possess diethylamino groups and sulfonate moieties.[1] The primary difference is the isomeric position of the sulfonic acid groups and the counter-ion (Calcium vs. Sodium), which affects solubility but not the IgE-binding epitope.
The following diagram illustrates the isomeric relationship that drives the high affinity of Acid Blue 5-specific IgE antibodies for Isosulfan Blue.
Figure 1: Structural relationship map indicating the "Shared Epitope" risk between Acid Blue 5 and Isosulfan Blue, contrasted with the distinct Thiazine class.[1]
Immunological Cross-Reactivity (Safety Critical)
For drug development, the presence of Acid Blue 5 as an excipient or active diagnostic agent poses a Type I Hypersensitivity risk.
Mechanism of Action
The allergenic epitope is the sulfonated triarylmethane backbone .
Haptenization: The dye binds to serum albumin (HSA) via its sulfonic acid groups.[1]
Recognition: The Dye-HSA complex is presented to the immune system.[1]
Cross-Linking: In sensitized individuals, multivalent Dye-HSA complexes cross-link FcεRI receptors on mast cells and basophils, triggering degranulation.[1]
Clinical Insight: Patients sensitized to Isosulfan Blue (common in the US) will react to Acid Blue 5 (common in EU) with near 100% frequency.[1] This is a "Class Effect" of disulfonated triarylmethanes.[1]
Comparative Anaphylaxis Rates
Dye Agent
Incidence of Anaphylaxis
Cross-Reactivity with AB5
Notes
Acid Blue 5
0.9% - 1.1%
N/A (Self)
Often delayed onset (30-60 min)
Isosulfan Blue
1.4% - 2.7%
High (>90%)
Higher reaction rate likely due to usage volume
Methylene Blue
<0.1%
Negligible
Safe alternative for AB5-allergic patients
Experimental Protocols
To validate cross-reactivity in a new formulation or clinical cohort, we recommend the Basophil Activation Test (BAT) over skin testing, as it offers higher specificity and safety (ex vivo).
Protocol A: Basophil Activation Test (BAT) for Dye Cross-Reactivity
Objective: Quantify the functional activation of basophils when challenged with Acid Blue 5 vs. Isosulfan Blue.[1]
Objective: Determine if Acid Blue 5 interferes with protein quantification assays (e.g., Coomassie/Bradford) or specific antibody binding.[1]
Workflow Visualization:
Figure 2: Workflow for assessing if Acid Blue 5 chemically interferes with antibody binding or protein assays.
Analytical Performance: Acid Blue 5 vs. Coomassie
While both are triarylmethanes, Acid Blue 5 is unsuitable for Bradford-style protein quantification.[1]
Coomassie G-250: Under acidic conditions, it exists as a doubly protonated cation (red) that turns blue upon binding to basic amino acids (Arginine/Lysine).[1]
Acid Blue 5: Remains anionic and blue even at lower pH.[1] It lacks the specific hydrophobic/electrostatic balance required for the proportional "protein shift" seen in the Bradford assay.
Data Implication: Do not substitute Acid Blue 5 for Coomassie in protein quantification; it will yield high background noise and poor linearity.[1]
References
Barthelmes, L., et al. (2009).[1] "Adverse reactions to patent blue V dye - The NEW START and ALMANAC experience." European Journal of Surgical Oncology.[1] Link
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